Cas no 60166-68-9 (H-Gly-Pro-OtBu)

H-Gly-Pro-OtBu structure
H-Gly-Pro-OtBu structure
Product Name:H-Gly-Pro-OtBu
CAS No:60166-68-9
MF:C11H20N2O3
MW:228.288103103638
CID:2119034
PubChem ID:20098249
Update Time:2025-04-21

H-Gly-Pro-OtBu Chemical and Physical Properties

Names and Identifiers

    • H-Gly-Pro-OtBu
    • DB-072759
    • 60166-68-9
    • tert-butyl glycyl-L-prolinate
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)8-5-4-6-13(8)9(14)7-12/h8H,4-7,12H2,1-3H3
    • InChI Key: LUYWADSVTQBBGF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CCCN1C(CN)=O)=O

Computed Properties

  • Exact Mass: 228.14739250Da
  • Monoisotopic Mass: 228.14739250Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 72.6Ų
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